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Compound of Interest

Compound Name: SC58451

Cat. No.: B1662708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SC58451 is a potent and highly selective cyclooxygenase-2 (COX-2) inhibitor. This document

provides a comprehensive technical overview of SC58451, including its chemical properties,

mechanism of action, pharmacological data, and relevant experimental protocols. The

information is intended to support further research and development efforts related to this

compound.

Chemical and Physical Properties
SC58451, with the chemical name 5-(4-fluorophenyl)-6-(4-methylsulfonylphenyl)spiro[2.4]hept-

5-ene, is a small molecule with the following properties:

Property Value

CAS Number 168433-84-9

Molecular Formula C₂₀H₁₉FO₂S

Molecular Weight 342.43 g/mol

Mechanism of Action
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SC58451 selectively inhibits the COX-2 enzyme, a key mediator in the inflammatory cascade.

COX-2 is responsible for the conversion of arachidonic acid to prostaglandins, which are pro-

inflammatory signaling molecules. By inhibiting COX-2, SC58451 effectively reduces the

production of these inflammatory mediators, thereby exerting its anti-inflammatory effects.

Signaling Pathway of COX-2 Inhibition
The inhibition of COX-2 by SC58451 interrupts the prostaglandin synthesis pathway, leading to

a reduction in inflammation and pain.
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Arachidonic Acid

COX-2 Enzyme Prostaglandins (e.g., PGE2)

SC58451

Inflammation & Pain
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Preparation

Reaction

Analysis

Prepare SC58451 Serial Dilutions

Add Reagents to 96-well Plate

Prepare Enzyme and Buffer Solution

Pre-incubate

Add Arachidonic Acid (Substrate)

Incubate

Stop Reaction & Add Detection Reagent

Read Plate

Calculate % Inhibition

Determine IC50
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Induce Arthritis with CFA Injection

Arthritis Development (10-14 days)

Group Animals and Administer SC58451/Vehicle

Daily Paw Volume/Thickness Measurement

Data Analysis: % Inhibition vs. Control

Determine ED50

Click to download full resolution via product page

To cite this document: BenchChem. [In-Depth Technical Guide: SC58451 (CAS Number
168433-84-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662708#sc58451-cas-number-168433-84-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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